Cas no 255842-07-0 (N-(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-formamide)

N-(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-formamide structure
255842-07-0 structure
Product Name:N-(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-formamide
CAS No:255842-07-0
MF:C8H10N2OS
MW:182.242800235748
CID:1028457
PubChem ID:15398952
Update Time:2025-04-20

N-(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-formamide Chemical and Physical Properties

Names and Identifiers

    • N-(4,5,6,7-Tetrahydrobenzo[d]thiazol-2-yl)formamide
    • N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)formamide
    • DTXSID60572394
    • DB-352343
    • G11968
    • 255842-07-0
    • N-(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-formamide
    • SCHEMBL211172
    • AKOS014313570
    • N-(4,5,6,7-Tetrahydrobenzothiazol-2-yl)formamide
    • Inchi: 1S/C8H10N2OS/c11-5-9-8-10-6-3-1-2-4-7(6)12-8/h5H,1-4H2,(H,9,10,11)
    • InChI Key: XESJDUYKNSPXKE-UHFFFAOYSA-N
    • SMILES: S1C(NC=O)=NC2=C1CCCC2

Computed Properties

  • Exact Mass: 182.05138412g/mol
  • Monoisotopic Mass: 182.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 339.5±45.0 °C at 760 mmHg
  • Flash Point: 159.1±28.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-formamide Security Information

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